Cas no 2149601-46-5 (1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride)

• Product Name: 1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride
• CAS No: 2149601-46-5
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 5222853
• Update Time: 2025-10-30

1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride

• Inchi： 1S/C8H9ClN2.ClH/c9-7-5-11-4-1-6(7)8(10)2-3-8;/h1,4-5H,2-3,10H2;1H
• InChI Key： BWYMPTJRGIJYGU-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1=CC=NC=C1Cl.Cl

Additional information on 1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride

Introduction to 1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride (CAS No. 2149601-46-5)

1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride (CAS No. 2149601-46-5) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic amines, characterized by its cyclopropane ring fused with a pyridine moiety, and is further modified by a chloro substituent at the 3-position of the pyridine ring. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological applications.

The structure-activity relationship (SAR) of 1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride has been extensively studied to understand its potential biological activities. The presence of the cyclopropane ring is known to introduce rigidity into the molecular structure, which can influence binding affinity and metabolic stability. Additionally, the chloro group at the 3-position of the pyridine ring is a common pharmacophore that enhances interactions with biological targets, such as enzymes and receptors.

Recent research has highlighted the compound's relevance in the development of neurokinin-1 (NK1) receptor antagonists. The NK1 receptor, also known as substance P receptor, plays a crucial role in various physiological processes, including pain perception, inflammation, and neurogenic vomiting. Inhibitors targeting this receptor have shown promise in treating conditions such as chemotherapy-induced nausea and vomiting (CINV). The unique structural features of 1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride make it a potential candidate for designing novel NK1 receptor antagonists with improved efficacy and selectivity.

Moreover, studies have explored its potential applications in antimicrobial and anti-inflammatory therapies. The cyclopropane moiety has been shown to disrupt bacterial cell membranes, leading to increased permeability and cell death. This property makes the compound a promising candidate for developing novel antibiotics or antimicrobial agents. Additionally, preliminary in vitro studies suggest that 1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory pathways.

The synthesis of 1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride involves multi-step organic reactions, including nucleophilic substitution, cyclization, and salt formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound's molecular structure and confirm its identity.

In terms of pharmacokinetic properties, 1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride has been evaluated for its absorption, distribution, metabolism, excretion (ADME) profile. The hydrochloride salt form improves oral bioavailability, allowing for easier administration in therapeutic settings. Preliminary data suggest that the compound exhibits moderate metabolic stability and rapid clearance from the body, which may influence its dosing regimen in clinical applications.

The safety profile of 1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride has also been assessed through preclinical toxicology studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further investigations are needed to fully understand its long-term safety and potential side effects.

Future research directions include exploring the compound's potential in treating other neurological disorders beyond CINV. For instance, studies have suggested that NK1 receptor antagonists may have applications in managing depression and anxiety disorders due to their ability to modulate neurotransmitter release. Additionally, investigating the compound's mechanism of action in antimicrobial applications could lead to novel strategies for combating drug-resistant bacteria.

The development of 1-(3-Chloro-4-pyridyl)cyclopropanamine hydrochloride represents a significant advancement in pharmaceutical chemistry and highlights the importance of structural innovation in drug design. As research continues to uncover new therapeutic applications for this compound, it is expected to play a vital role in addressing unmet medical needs across various disease areas.